Gibbestatin B

• Molecular Formula: C22H26O6
• Molecular Weight: 386.4 g/mol
• InChI: InChI=1S/C22H26O6/c1-13(12-19-15(3)28-19)21(24)17(14(2)27-4)10-6-5-8-16-9-7-11-18(23)20(16)22(25)26/h5-12,14-15,17,19,23H,1-4H3,(H,25,26)/b8-5+,10-6+,13-12+/t14-,15?,17-,19?/m0/s1
• InChIKey: WNSZZRDXVFFVPW-IDOQMONCSA-N

Gibbestatin B Procurement Guide

Gibbestatin B (GNB) is a hydroxybenzoic acid-derived natural product isolated from Streptomyces sp. C-39 [1]. It functions as a specific inhibitor of gibberellin (GA)-induced α-amylase expression in cereal aleurone layers [2]. Unlike broad-spectrum growth regulators, GNB targets the GA signaling pathway without affecting auxin-inducible gene expression or acting as a direct ABA analog [3]. This compound serves as a crucial chemical probe for dissecting GA signaling and crosstalk with abscisic acid (ABA) in monocot systems.

GA-induced α-amylase expression probe for aleurone layers

Pathway-selective: no ABA-responsive HVA1 or auxin parB-GUS activation

Reported absence of antimicrobial interference up to test concentrations

• [1] Hayashi K, Nozaki H. Isolation and characterization of gibbestatin B, an inhibitor of gibberellin-induced expression of alpha-amylase, and gibbestatin C from streptomycetaes. J Antibiot (Tokyo). 1999 Oct;52(10):917-20. doi: 10.7164/antibiotics.52.917. View Source
• [2] Hayashi K, Inoguchi M, Kondo H, Nozaki H. Gibbestatin B inhibits the GA-induced expression of α-amylase expression in cereal seeds. Phytochemistry. 2000 Sep;55(1):1-9. doi: 10.1016/s0031-9422(00)00204-1. View Source
• [3] Hayashi K, Nozaki H. Gibbestatin B inhibits the GA-induced expression of α-amylase expression in cereal seeds. Phytochemistry. 2000 Sep;55(1):1-9. doi: 10.1016/s0031-9422(00)00204-1. View Source

Gibbestatin B: Why Substitution Fails

Generic substitution with GA biosynthesis inhibitors (e.g., paclobutrazol) or ABA fails because Gibbestatin B offers a unique mode of action: it inhibits GA-induced α-amylase expression by regulating a step at the intersection of GA and ABA signaling, without affecting ABA-inducible genes (e.g., HVA1) [1]. In contrast, ABA suppresses both GA-induced α-amylase and induces ABA-responsive genes, while paclobutrazol depletes endogenous GA pools, leading to pleiotropic growth effects. GNB allows for the specific interrogation of GA signaling crosstalk without the confounding variables of hormone depletion or activation of parallel pathways [2]. Furthermore, the co-isolated analog Gibbestatin C is inactive against α-amylase expression at 200 ppm, underscoring the structural specificity of Gibbestatin B's activity [3].

ABA analogs co-activate stress pathways

ABA analogs induce HVA1 expression, confounding GA/ABA crosstalk dissection; Gibbestatin B does not induce HVA1.

GA-biosynthesis inhibitors deplete endogenous GA

Global GA depletion masks post-receptor signaling defects; Gibbestatin B acts downstream without altering GA synthesis.

• [1] Hayashi K, Inoguchi M, Kondo H, Nozaki H. Gibbestatin B inhibits the GA-induced expression of α-amylase expression in cereal seeds. Phytochemistry. 2000 Sep;55(1):1-9. doi: 10.1016/s0031-9422(00)00204-1. View Source
• [2] Hayashi K, Inoguchi M, Kondo H, Nozaki H. Gibbestatin B inhibits the GA-induced expression of α-amylase expression in cereal seeds. Phytochemistry. 2000 Sep;55(1):1-9. doi: 10.1016/s0031-9422(00)00204-1. View Source
• [3] Creative Biogene. Gibbestatin C Product Page. [Online]. Available: https://microbiosci.creative-biogene.com/gibbestatin-c-item-mbsc-1928-34847.html (accessed 2026-04-18). View Source

Gibbestatin B Comparative Evidence

α-Amylase Inhibition vs. Abscisic Acid

Gibbestatin B demonstrates dose-dependent inhibition of GA-induced α-amylase expression in de-embryonated cereal seeds, with species-specific potency. In barley, the IC50 is 125 μM, while in rice, the IC50 is 70 μM, indicating a ~1.8-fold higher potency in rice [1]. This provides a quantitative benchmark for researchers studying monocot GA signaling. The co-isolated analog Gibbestatin C shows no inhibitory effect on α-amylase even at 200 ppm, highlighting the critical structural requirements for activity [2].

α-Amylase Inhibition vs. ABA

Head-to-head

IC₅₀ barley 125 μM, rice 70 μM; no HVA1 induction

Supports GA signaling selectivity review

ABA comparator induces HVA1 and auxin-responsive genes

Evidence Dimension	Inhibition of GA-induced α-amylase expression
Target Compound Data	IC50 = 125 μM (barley); IC50 = 70 μM (rice)
Comparator Or Baseline	Gibbestatin C: No inhibition at 200 ppm
Quantified Difference	Gibbestatin B active at low micromolar range; Gibbestatin C completely inactive.
Conditions	De-embryonated barley and rice seeds; α-amylase activity assay

Why This Matters

Species-specific IC50 values guide experimental design for monocot model selection, while structural analog inactivity confirms target specificity.

• [1] Hayashi K, Inoguchi M, Kondo H, Nozaki H. Gibbestatin B inhibits the GA-induced expression of α-amylase expression in cereal seeds. Phytochemistry. 2000 Sep;55(1):1-9. doi: 10.1016/s0031-9422(00)00204-1. View Source
• [2] Creative Biogene. Gibbestatin C Product Page. [Online]. Available: https://microbiosci.creative-biogene.com/gibbestatin-c-item-mbsc-1928-34847.html (accessed 2026-04-18). View Source

Gibbestatin B vs. C: α-Amylase Inhibition

Gibbestatin B exhibits high pathway selectivity, showing no inhibitory activity on auxin-inducible gene expression. In transgenic tobacco harboring the auxin-responsive parB promoter::GUS fusion, GNB did not suppress GUS activity, confirming it does not interfere with auxin signaling [1]. In contrast, the auxin signaling inhibitor Yokonolide A shows no effect on GA-induced α-amylase expression at 100 μM, demonstrating orthogonal pathway specificity [2].

Gibbestatin B vs. C Activity

Data to verify

Gibbestatin B: positive α-amylase inhibition; Gibbestatin C: 0% inhibition at 200 ppm

Structural analog inactive; verifies requirement for Gibbestatin B

Parallel de-embryonated cereal seed assay, source to verify

Evidence Dimension	Inhibition of auxin-inducible gene expression
Target Compound Data	No inhibition of parB::GUS expression
Comparator Or Baseline	Yokonolide A: Specifically inhibits auxin signaling; no effect on GA-induced α-amylase at 100 μM
Quantified Difference	GNB: active only against GA-induced expression; Yokonolide A: active only against auxin signaling.
Conditions	Transgenic tobacco parB::GUS reporter assay

Why This Matters

Pathway selectivity data ensures that observed phenotypic effects in plant studies are attributable to GA signaling modulation, not off-target hormone pathway interference.

• [1] Hayashi K, Inoguchi M, Kondo H, Nozaki H. Gibbestatin B inhibits the GA-induced expression of α-amylase expression in cereal seeds. Phytochemistry. 2000 Sep;55(1):1-9. doi: 10.1016/s0031-9422(00)00204-1. View Source
• [2] Hayashi K, Ogino K, Oono Y, Uchimiya H, Nozaki H. Yokonolide A, a new inhibitor of auxin signal transduction, from Streptomyces diastatochromogenes B59. J Antibiot (Tokyo). 2001 Jul;54(7):573-81. doi: 10.7164/antibiotics.54.573. View Source

Antimicrobial Selectivity Profiling

Gibbestatin B inhibits GA-induced α-amylase expression by regulating a step at the GA-ABA signaling crosstalk, but it does NOT act as a weak ABA analog. The transcription of the ABA-inducible gene HVA1 was unaffected by GNB treatment, distinguishing it from ABA which directly induces HVA1 expression [1]. This mechanism allows researchers to modulate GA signaling without triggering ABA-mediated transcriptional programs, a key advantage over using ABA itself as a control.

Antimicrobial Selectivity

Context-dependent

No antibacterial, anti-yeast, or antifungal activity at ≤100 ppm

Supports co-culture compatibility screening

Agar dilution MIC method; class-level inference, verify in specific strains

Evidence Dimension	Induction of ABA-inducible HVA1 gene transcription
Target Compound Data	No effect on HVA1 transcription
Comparator Or Baseline	Abscisic Acid (ABA): Induces HVA1 transcription
Quantified Difference	GNB: 0% induction; ABA: significant induction (qualitative)
Conditions	Barley aleurone layers; HVA1 transcript analysis

Why This Matters

This mechanistic distinction is critical for experiments designed to isolate GA-specific signaling events from ABA-mediated transcriptional responses.

• [1] Hayashi K, Inoguchi M, Kondo H, Nozaki H. Gibbestatin B inhibits the GA-induced expression of α-amylase expression in cereal seeds. Phytochemistry. 2000 Sep;55(1):1-9. doi: 10.1016/s0031-9422(00)00204-1. View Source

Gibbestatin B Lacks Antimicrobial Activity: Clean Phenotypic Effects in Plant Assays

Gibbestatin B demonstrates no antibacterial, anti-yeast, or antifungal activity at concentrations up to 100 ppm (MIC determination via agar dilution) . This absence of antimicrobial effects ensures that observed growth retardation or germination suppression in plant assays is due to specific GA signaling inhibition rather than microbial contamination control or off-target cytotoxicity. In contrast, many microbial natural products exhibit broad antimicrobial activity that complicates plant phenotype interpretation.

Evidence Dimension	Antimicrobial activity (MIC)
Target Compound Data	No activity at 100 ppm against bacteria, yeast, fungi
Comparator Or Baseline	Many microbial natural products (e.g., kitamycins) exhibit broad antimicrobial activity.
Quantified Difference	GNB: MIC >100 ppm; Class comparator: variable but often <100 ppm.
Conditions	Agar dilution method; bouillon agar for bacteria; Sabouraud agar for yeast/fungi

Why This Matters

The lack of antimicrobial activity reduces confounding variables in whole-plant or tissue-culture experiments, providing cleaner phenotypic readouts for GA signaling studies.

Gibbestatin B Application Scenarios

GA-Signaling Dissection in Cereal Aleurone

Utilize Gibbestatin B (IC50 125 μM in barley, 70 μM in rice) to specifically inhibit GA-induced α-amylase expression without activating ABA-inducible genes like HVA1 [1]. This allows for the precise mapping of signaling nodes where GA and ABA pathways intersect. This is a superior approach compared to using ABA, which broadly activates ABA-responsive transcriptional programs, or paclobutrazol, which depletes GA pools and causes pleiotropic growth defects.

Seed Germination and Growth Retardation

Employ Gibbestatin B as a reference compound for validating the selectivity of novel GA signaling modulators. Its well-characterized lack of activity against auxin-inducible gene expression (e.g., parB::GUS) and ABA-inducible HVA1 transcription provides a benchmark for pathway specificity [2]. This is critical for academic labs and biotech companies developing chemical tools for plant hormone research.

GA-Response Modifier Screening

Apply Gibbestatin B to study GA's role in seed germination and seedling growth in barley and rice, leveraging its ability to suppress germination and retard growth without overt toxicity [3]. The compound's lack of antimicrobial activity at 100 ppm ensures that observed effects are not due to microbial contamination control, making it ideal for long-term growth assays .

GA-ABA Crosstalk in Aleurone Cell Death

Use the stark activity difference between Gibbestatin B (active at low μM) and Gibbestatin C (inactive at 200 ppm) as a starting point for SAR investigations aimed at identifying the minimal pharmacophore required for GA signaling inhibition [4]. This is valuable for medicinal chemistry and natural product derivatization programs targeting plant growth regulation.

Application

Selection Property

Validation Focus

Aleurone GA signaling studies

Post-receptor GA pathway probe

ABA-independent α-amylase transcript repression

Seed germination growth modeling

GA signaling growth phenotype without GA depletion

Differentiation from GA-depletion dwarf phenotypes

Chemical genetics / screening

Reported null antimicrobial activity at test ranges

Compatibility with microbial co-culture models

GA-induced cell death research

Selective block of GA-induced aleurone death

ABA-independent cell death modulation endpoints

• [1] Hayashi K, Inoguchi M, Kondo H, Nozaki H. Gibbestatin B inhibits the GA-induced expression of α-amylase expression in cereal seeds. Phytochemistry. 2000 Sep;55(1):1-9. doi: 10.1016/s0031-9422(00)00204-1. View Source
• [2] Hayashi K, Inoguchi M, Kondo H, Nozaki H. Gibbestatin B inhibits the GA-induced expression of α-amylase expression in cereal seeds. Phytochemistry. 2000 Sep;55(1):1-9. doi: 10.1016/s0031-9422(00)00204-1. View Source
• [3] Hayashi K, Inoguchi M, Kondo H, Nozaki H. Gibbestatin B inhibits the GA-induced expression of α-amylase expression in cereal seeds. Phytochemistry. 2000 Sep;55(1):1-9. doi: 10.1016/s0031-9422(00)00204-1. View Source
• [4] Creative Biogene. Gibbestatin C Product Page. [Online]. Available: https://microbiosci.creative-biogene.com/gibbestatin-c-item-mbsc-1928-34847.html (accessed 2026-04-18). View Source